Cas no 1021131-63-4 (N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide)

• Product Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• CAS No: 1021131-63-4
• MF: C₁₅H₁₂BrN₃O₄S
• MW: 410.242481231689
• CID: 6387415
• PubChem ID: 42110852
• Update Time: 2025-11-06

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• AKOS024496875
• F5093-0019
• 1021131-63-4
• VU0634684-1
• N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3,5-dimethoxybenzamide

• Inchi： 1S/C15H12BrN3O4S/c1-21-9-5-8(6-10(7-9)22-2)13(20)17-15-19-18-14(23-15)11-3-4-12(16)24-11/h3-7H,1-2H3,(H,17,19,20)
• InChI Key： AJRQPIIHWHAENN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN=C(NC(C3C=C(C=C(C=3)OC)OC)=O)O2)S1

Computed Properties

• Exact Mass: 408.97319g/mol
• Monoisotopic Mass: 408.97319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 115Ų

Additional information on N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide

Comprehensive Overview of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide (CAS No. 1021131-63-4)

In the realm of organic chemistry and pharmaceutical research, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide (CAS No. 1021131-63-4) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a 5-bromothiophene moiety with a 1,3,4-oxadiazole ring and a 3,5-dimethoxybenzamide group. Such a configuration not only enhances its chemical reactivity but also opens doors to diverse applications in medicinal chemistry and material science.

The 1,3,4-oxadiazole scaffold, a key component of this compound, is widely recognized for its role in drug discovery. Researchers have extensively studied its potential as a pharmacophore due to its ability to mimic peptide bonds and participate in hydrogen bonding. When combined with the 5-bromothiophene unit, which is known for its electron-rich properties, the resulting hybrid structure exhibits enhanced biological activity. This makes N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide a promising candidate for further investigation in therapeutic applications.

Recent trends in chemical research highlight a growing interest in heterocyclic compounds and their derivatives. The 1,3,4-oxadiazole ring, in particular, has garnered attention for its versatility in designing enzyme inhibitors and antimicrobial agents. The incorporation of the 3,5-dimethoxybenzamide group further enhances the compound's potential, as methoxy-substituted aromatic systems are often associated with improved pharmacokinetic properties. This aligns with the current focus on developing bioactive molecules with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

From a synthetic chemistry perspective, the preparation of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide involves multi-step reactions that highlight modern organic synthesis techniques. The bromine atom in the 5-bromothiophene moiety offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This adaptability makes the compound a valuable intermediate for constructing more complex molecular architectures, which is a hot topic in contemporary drug discovery and materials science.

The compound's potential applications extend beyond pharmaceuticals. In the field of organic electronics, thiophene-based molecules like this one are explored for their semiconducting properties. The 5-bromothiophene unit, in particular, is a building block for conductive polymers and OLED materials. This dual applicability in both life sciences and material sciences underscores the versatility of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide.

Environmental and sustainability considerations are also relevant when discussing this compound. Researchers are increasingly focusing on green chemistry approaches to synthesize such molecules, minimizing waste and hazardous byproducts. The bromine atom in the structure, while useful for further derivatization, also prompts discussions about atom economy and sustainable synthesis—topics that resonate with today's environmentally conscious scientific community.

In summary, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide (CAS No. 1021131-63-4) represents a fascinating intersection of medicinal chemistry, organic synthesis, and materials science. Its unique structural features, combined with the growing demand for multifunctional heterocycles, position it as a compound worthy of continued exploration. As research progresses, this molecule may well find its place in the development of novel therapeutics or advanced materials, addressing some of the most pressing challenges in modern science.